Cas no 95591-73-4 (Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]-)

• Product Name: Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]-
• CAS No: 95591-73-4
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• CID: 818448
• PubChem ID: 1529215
• Update Time: 2025-04-19

Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]-
• 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperazine
• 1-(2,3-DIHYDRO-BENZO[1,4]DIOXINE-6-SULFONYL)-PIPERAZINE
• 1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazine
• CHEMBL1533290
• DTXSID80364132
• Oprea1_597343
• 95591-73-4
• HMS2253O11
• CS-0270708
• AKOS001514041
• CCG-143765
• MLS001116383
• 1-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)piperazine
• Z56893151
• SMR000625543
• SCHEMBL1722280
• EN300-05083
• MFCD03119769

• MDL： MFCD03119769
• Inchi： 1S/C12H16N2O4S/c15-19(16,14-5-3-13-4-6-14)10-1-2-11-12(9-10)18-8-7-17-11/h1-2,9,13H,3-8H2
• InChI Key： DHDNZVYHASSKPF-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 284.08307817g/mol
• Monoisotopic Mass: 284.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes